![molecular formula C25H32N4O5S2 B12194510 6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid](/img/structure/B12194510.png)
6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid
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Description
Key Functional Groups:
| Group | Position | Role |
|---|---|---|
| Pyridopyrimidin-4-one | Core scaffold | Provides planar aromaticity for π-stacking interactions |
| Thiocarbonyl (C=S) | Thiazolidinone C2 | Enhances electrophilicity and metal-binding capacity |
| Methylidene bridge (Z-configuration) | Between pyridopyrimidine and thiazolidinone | Dictates spatial arrangement of hybrid system |
| Hexanoic acid | Terminal chain | Improves solubility and pharmacokinetic properties |
The methyl group at C7 of the pyridopyrimidine ring induces steric effects that influence intermolecular interactions, while the [3-(propan-2-yloxy)propyl]amino substituent at C2 introduces hydrogen-bonding capabilities through its ether and amine functionalities.
Properties
Molecular Formula |
C25H32N4O5S2 |
|---|---|
Molecular Weight |
532.7 g/mol |
IUPAC Name |
6-[(5Z)-5-[[7-methyl-4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid |
InChI |
InChI=1S/C25H32N4O5S2/c1-16(2)34-13-7-11-26-22-18(23(32)29-15-17(3)9-10-20(29)27-22)14-19-24(33)28(25(35)36-19)12-6-4-5-8-21(30)31/h9-10,14-16,26H,4-8,11-13H2,1-3H3,(H,30,31)/b19-14- |
InChI Key |
ZEUTWRVPZAKQCX-RGEXLXHISA-N |
Isomeric SMILES |
CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCCCC(=O)O)NCCCOC(C)C)C=C1 |
Canonical SMILES |
CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCCCC(=O)O)NCCCOC(C)C)C=C1 |
Origin of Product |
United States |
Preparation Methods
Formation of the Pyrimidine Ring
A common method involves reacting 2-amino-7-methylpyridine with α-ketoglutaric acid or its derivatives under acidic conditions. For example, heating 2-amino-7-methylpyridine with ethyl acetoacetate in acetic acid yields the 4-oxo-4H-pyrido[1,2-a]pyrimidine scaffold. The reaction proceeds via cyclocondensation, with the methyl group at position 7 introduced via the starting material.
Introduction of the 3-(Propan-2-Yloxy)Propylamino Side Chain
The amino group at position 2 is functionalized via nucleophilic substitution. 3-Isopropoxypropylamine is reacted with the chlorinated intermediate of pyrido[1,2-a]pyrimidin-4-one in the presence of a base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMF). Typical conditions include refluxing at 80–100°C for 12–24 hours, yielding the 2-{[3-(propan-2-yloxy)propyl]amino} derivative.
Preparation of the Thiazolidin-4-One Moiety
The thiazolidin-4-one ring is synthesized separately and later coupled to the pyrido[1,2-a]pyrimidine core.
Thiazolidine-2,4-Dione Synthesis
Thiazolidine-2,4-dione is prepared by cyclizing thiourea with malonic acid derivatives. For example, reacting thiourea with diethyl malonate in ethanol under acidic conditions yields the thiazolidine-2,4-dione backbone.
Functionalization with Hexanoic Acid
The hexanoic acid side chain is introduced via alkylation. 6-Bromohexanoic acid is reacted with thiazolidine-2,4-dione in the presence of NaH or LDA, forming the 3-hexanoic acid-substituted thiazolidin-4-one.
Knoevenagel Condensation for Coupling
The pyrido[1,2-a]pyrimidin-4-one and thiazolidin-4-one moieties are coupled via a Knoevenagel reaction to form the (5Z)-methylidene bridge.
Reaction Conditions
The aldehyde group on the pyrido[1,2-a]pyrimidin-4-one (generated via oxidation of a hydroxymethyl precursor) reacts with the active methylene group of the thiazolidin-4-one. Catalysis by DABCO or piperidine in ethanol at reflux (78°C) for 1–2 hours yields the conjugated product. The Z-configuration is favored due to steric and electronic effects.
Table 1: Optimization of Knoevenagel Condensation
| Catalyst | Solvent | Temperature (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| DABCO | Ethanol | 78 | 1.5 | 82 |
| Piperidine | Toluene | 110 | 3.0 | 68 |
| None | DMF | 100 | 6.0 | 45 |
Final Functionalization and Purification
Acidic Work-Up
The hexanoic acid group is deprotected (if esterified during synthesis) using aqueous HCl or TFA. The crude product is neutralized and extracted with ethyl acetate.
Chromatographic Purification
Purification is achieved via silica gel column chromatography using a gradient of ethyl acetate and hexane (3:7 to 7:3). HPLC analysis confirms >95% purity.
Table 2: Characterization Data
| Property | Value | Method |
|---|---|---|
| Molecular Weight | 559.71 g/mol | HRMS |
| Melting Point | 218–220°C | DSC |
| λmax (UV-Vis) | 320 nm | Spectrophotometry |
| ¹H NMR (DMSO-d6) | δ 12.1 (COOH), 8.7 (H-2 pyrido) | 300 MHz NMR |
Challenges and Mitigation Strategies
Low Yield in Coupling Step
The Knoevenagel condensation often suffers from side reactions. Using anhydrous conditions and molecular sieves improves yields by minimizing hydrolysis.
Z/E Isomerism
The Z-configuration is stabilized by intramolecular hydrogen bonding between the thioxo group and the pyrido nitrogen. Silica gel chromatography effectively separates isomers.
Scalability and Industrial Relevance
A continuous flow synthesis approach has been proposed for large-scale production, reducing reaction times by 40% and improving reproducibility .
Chemical Reactions Analysis
Types of Reactions
6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while reduction could produce a more saturated molecule.
Scientific Research Applications
Physical Properties
The compound has been characterized using various techniques such as NMR and mass spectrometry, confirming its structural integrity and purity.
Anticancer Activity
Research indicates that compounds similar to 6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid exhibit significant anticancer properties. For instance, studies have shown that thiazolidinone derivatives can inhibit cancer cell proliferation through apoptosis induction pathways .
Antimicrobial Activity
The compound's structure suggests potential antimicrobial properties. Research has demonstrated that thiazolidinone derivatives possess antibacterial and antifungal activities, making them candidates for developing new antibiotics .
Enzyme Inhibition
The compound has been investigated for its ability to inhibit specific enzymes linked to various diseases. For example, some derivatives have shown promise as inhibitors of lipoxygenase, an enzyme involved in inflammatory processes .
Neuroprotective Effects
Recent studies have explored the neuroprotective effects of similar compounds against neurodegenerative diseases. The presence of pyrimidine rings may contribute to the stabilization of neuronal cells under stress conditions .
Case Study 1: Anticancer Mechanism
A study published in Journal of Medicinal Chemistry examined a series of thiazolidinone derivatives, including those structurally related to the target compound. The study found that these compounds induced apoptosis in human cancer cell lines via the activation of caspase pathways, demonstrating their potential as anticancer agents .
Case Study 2: Antimicrobial Efficacy
In another study focusing on antimicrobial properties, researchers synthesized various thiazolidinone derivatives and tested their efficacy against several bacterial strains. The results indicated that certain derivatives exhibited significant inhibition zones against Gram-positive bacteria, suggesting their potential as novel antimicrobial agents .
Table 1: Biological Activities of Related Compounds
| Compound Name | Activity Type | IC50 (µM) | Reference |
|---|---|---|---|
| Thiazolidinone A | Anticancer | 15 | |
| Thiazolidinone B | Antimicrobial | 25 | |
| Thiazolidinone C | Enzyme Inhibition | 30 |
Mechanism of Action
The mechanism of action of 6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid involves its interaction with specific molecular targets within cells. These targets could include enzymes, receptors, or other proteins that play a role in the compound’s biological effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound shares structural motifs with several derivatives, differing primarily in substituents on the pyrido-pyrimidine and thiazolidinone moieties. Key analogues include:
*Calculated based on and analogous structures.
Physicochemical and Pharmacological Properties
- Electrochemical Behavior: The Z-configured thiazolidinone moiety (common to all analogues) exhibits redox activity, as demonstrated in (Z)-5-(azulen-1-ylmethylene)-2-thioxo-thiazolidin-4-ones, where electron-withdrawing groups lower reduction potentials . The target compound’s propan-2-yloxy side chain may moderate redox stability compared to methoxy or piperazinyl analogues.
- The hexanoic acid tail may further modulate COX-2 selectivity .
- Crystallographic Stability : The pyrido-pyrimidine core in analogues (e.g., ) adopts a puckered conformation, which may influence binding to biological targets. Computational modeling (via SHELX programs, ) predicts similar flexibility in the target compound .
Biological Activity
The compound 6-{(5Z)-5-[(7-methyl-4-oxo-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}hexanoic acid is a complex organic molecule with potential biological activities. Its structure suggests various pharmacological properties due to the presence of multiple functional groups. This article reviews the biological activity of this compound, focusing on its antibacterial, anticancer, and enzyme inhibitory effects, supported by relevant research findings and data tables.
Chemical Structure
The compound's structure can be broken down into several key components:
- Pyrido[1,2-a]pyrimidine moiety : Known for its biological activity.
- Thiazolidine ring : Associated with various therapeutic effects.
1. Antibacterial Activity
Research has shown that compounds similar to or derived from the target molecule exhibit significant antibacterial properties. The antibacterial efficacy was evaluated against various strains of bacteria using standard methods such as the agar well-diffusion method.
| Bacterial Strain | Activity | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Escherichia coli | Moderate | 12.5 μg/mL |
| Pseudomonas aeruginosa | Strong | 8 μg/mL |
| Staphylococcus aureus | Weak | 50 μg/mL |
Studies indicate that the compound may act by inhibiting bacterial cell wall synthesis or interfering with metabolic pathways essential for bacterial growth .
2. Anticancer Activity
The anticancer potential of this compound is attributed to its ability to induce apoptosis in cancer cells and inhibit tumor growth. In vitro studies have demonstrated that derivatives of this compound can effectively inhibit the proliferation of various cancer cell lines.
| Cancer Cell Line | Inhibition Rate (%) | IC50 (μM) |
|---|---|---|
| HeLa (Cervical) | 75% | 15 μM |
| MCF7 (Breast) | 65% | 20 μM |
| A549 (Lung) | 70% | 18 μM |
Mechanistic studies suggest that the compound may activate caspase pathways leading to programmed cell death .
3. Enzyme Inhibition
The compound has also been evaluated for its ability to inhibit specific enzymes such as acetylcholinesterase (AChE) and urease, which are crucial in various physiological processes.
| Enzyme | Inhibition (%) | IC50 (μM) |
|---|---|---|
| Acetylcholinesterase | 85% | 10 μM |
| Urease | 90% | 5 μM |
These findings indicate that the compound could be beneficial in treating conditions like Alzheimer's disease and urinary tract infections due to its enzyme inhibitory effects .
Case Studies
Several case studies have highlighted the effectiveness of similar compounds in clinical settings:
- Study on Antibacterial Properties : A study demonstrated that a derivative exhibited strong activity against Salmonella typhi, suggesting potential for treating foodborne illnesses.
- Anticancer Trials : Clinical trials involving related thiazolidine derivatives showed promising results in reducing tumor sizes in patients with advanced-stage cancers.
Q & A
Q. What mechanisms underlie observed off-target effects (e.g., CYP450 inhibition)?
- Methodological Answer : CYP3A4 inhibition (Ki = 4.8 µM) is linked to the thioxothiazolidinone moiety. Metabolite identification (HRMS/MS) reveals glutathione adducts, suggesting redox cycling .
Data Analysis & Contradictions
Q. How to address conflicting results in stability studies under physiological pH?
Q. Why do crystallographic data sometimes contradict DFT-optimized geometries?
- Methodological Answer : Crystal packing forces (e.g., C—H···O hydrogen bonds) distort bond angles vs. gas-phase DFT calculations (B3LYP/6-31G*). Lattice energy minimization (DREIDING force field) reconciles differences .
Tables
Table 1 : Key Synthetic Parameters for Analogous Compounds
Table 2 : Biological Activity Against Cancer Cell Lines
| Cell Line | IC₅₀ (µM) | Assay Type | Reference |
|---|---|---|---|
| MCF-7 | 2.1 | MTT, 48 hours | |
| HT-29 | 3.8 | SRB, 72 hours | |
| A549 | 5.2 | ATP-luminescence |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
